Cas no 2172538-01-9 (Methyl 1-(4-hydroxyoxan-4-yl)-2-methylcyclopropane-1-carboxylate)

• Product Name: Methyl 1-(4-hydroxyoxan-4-yl)-2-methylcyclopropane-1-carboxylate
• CAS No: 2172538-01-9
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5568608
• PubChem ID: 165594174
• Update Time: 2025-06-23

Methyl 1-(4-hydroxyoxan-4-yl)-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2172538-01-9
• EN300-1633528
• methyl 1-(4-hydroxyoxan-4-yl)-2-methylcyclopropane-1-carboxylate
• Methyl 1-(4-hydroxyoxan-4-yl)-2-methylcyclopropane-1-carboxylate

• Inchi： 1S/C11H18O4/c1-8-7-11(8,9(12)14-2)10(13)3-5-15-6-4-10/h8,13H,3-7H2,1-2H3
• InChI Key： IAFVZGBXRIPIRD-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(C(=O)OC)CC1C

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Additional information on Methyl 1-(4-hydroxyoxan-4-yl)-2-methylcyclopropane-1-carboxylate

Comprehensive Analysis of Methyl 1-(4-hydroxyoxan-4-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172538-01-9)

In the realm of synthetic organic chemistry, Methyl 1-(4-hydroxyoxan-4-yl)-2-methylcyclopropane-1-carboxylate (CAS No. 2172538-01-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a cyclopropane core functionalized with a hydroxyoxane moiety and a methyl ester group, represents a versatile intermediate in pharmaceutical and agrochemical research. Its molecular architecture, combining rigidity from the cyclopropane ring and flexibility from the tetrahydrofuran (THF)-derived hydroxyoxane, makes it a valuable scaffold for drug discovery.

The synthesis of Methyl 1-(4-hydroxyoxan-4-yl)-2-methylcyclopropane-1-carboxylate often involves multi-step reactions, including cyclopropanation and esterification, which are topics of high interest in modern organic synthesis. Researchers frequently explore its reactivity patterns, such as nucleophilic substitution at the ester group or oxidation of the hydroxyl functionality, to derivatize the molecule for targeted applications. The compound's stereochemistry and conformational stability are also critical factors influencing its utility in asymmetric synthesis.

Recent trends in green chemistry have spurred investigations into eco-friendly synthetic routes for Methyl 1-(4-hydroxyoxan-4-yl)-2-methylcyclopropane-1-carboxylate. Questions like "How to optimize yield in cyclopropane synthesis?" or "What catalysts improve ester hydrolysis selectivity?" dominate academic forums. The compound's compatibility with biocatalysts and microwave-assisted reactions aligns with the industry's shift toward sustainable practices. Additionally, its potential as a chiral building block for API (Active Pharmaceutical Ingredient) development resonates with the growing demand for enantioselective drugs.

From an analytical perspective, Methyl 1-(4-hydroxyoxan-4-yl)-2-methylcyclopropane-1-carboxylate is typically characterized using NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Its logP and solubility profiles are frequently studied to assess drug-likeness, addressing common queries such as "How does cyclopropane lipophilicity affect bioavailability?" These properties are crucial for researchers designing prodrugs or delivery systems.

In material science, derivatives of this compound have shown promise in polymeric applications, owing to the steric hindrance imparted by the cyclopropane ring. Searches like "Can hydroxyoxane-modified polymers enhance thermal stability?" reflect interdisciplinary interest. Furthermore, its hydrogen-bonding capacity via the hydroxyl group opens avenues for supramolecular chemistry studies.

Despite its niche status, Methyl 1-(4-hydroxyoxan-4-yl)-2-methylcyclopropane-1-carboxylate exemplifies how small-molecule scaffolds can bridge diverse scientific domains. Ongoing research explores its role in flavor and fragrance industries, where subtle structural changes can alter olfactory properties dramatically. As synthetic methodologies advance, this compound's relevance in high-value chemical production is poised to grow, answering pressing questions about scalability and cost-efficiency in fine chemical manufacturing.